![molecular formula C14H21NO3 B1664271 1,6-Naphthalenediol, 1,2,3,4-tetrahydro-5-(hydroxymethyl)-2-((1-methylethyl)amino)-, trans- CAS No. 59605-49-1](/img/structure/B1664271.png)
1,6-Naphthalenediol, 1,2,3,4-tetrahydro-5-(hydroxymethyl)-2-((1-methylethyl)amino)-, trans-
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Overview
Description
AA 497 is a beta-2 agonist. AA497 causes relaxation and suppresses Ca spike frequency.
Scientific Research Applications
Synthesis of Cardiovascular Agents
Researchers Miyake et al. (1983) synthesized derivatives of 1,6-Naphthalenediol, including trans-6-Hydroxy-2-(1-methyl-3-phenylpropyl) amino-1, 2, 3, 4-tetrahydronaphthalen-1-ol, as part of a study to find useful cardiovascular agents. These compounds were tested for vasodilating activity in anesthetized dogs and β-blocking activity using isolated guinea pig atrial preparations, highlighting their potential in cardiovascular research (Miyake et al., 1983).
β-Adrenoceptor Activities
Sugihara et al. (1977) synthesized a series of 2-amino- and 2-alkylamino-1, 2, 3, 4-tetrahydro-1-naphthalenols, aiming to find new bronchodilators with minimal cardiovascular side effects. This work included compounds with hydroxy groups at the 6-position and hydroxymethyl groups at the 5-position, derived from 6-methoxy-3, 4-dihydro-1 (2H)-naphthalenone, contributing to research on β-adrenergic-stimulating activities (Sugihara et al., 1977).
Studies on Catecholamine Derivatives
Research by Oka et al. (1977) involved synthesizing conformationally rigid derivatives of catecholamines, such as 2-amino-5, 6-dihydroxy-1, 2, 3, 4-tetrahydro-1-naphthalenol. These compounds were derived from 2-amino-5, 6-dimethoxy-3, 4-dihydro-1 (2H)-naphthalenone, focusing on the synthesis process and stereochemical aspects relevant to pharmacological research (Oka et al., 1977).
Exploration of Stereoselective Synthesis
Lloyd et al. (1998) studied the crystallization of trans-2, 3-tetralindiol, highlighting the structural and stereochemical complexities of such compounds. This research provides insight into the molecular structures and properties of naphthalenediol derivatives, which is critical for developing novel chemical entities (Lloyd et al., 1998).
Development of Tetralones and Naphthalenediols
Koltunov (2008) conducted a study on the condensation of naphthalenediols with benzene in the presence of aluminum bromide, leading to the efficient synthesis of hydroxy-4-phenyl-1- and 2-tetralones. This work is significant for the development of complex organic compounds and their potential applications in various fields of chemistry and pharmacology (Koltunov, 2008).
properties
CAS RN |
59605-49-1 |
---|---|
Molecular Formula |
C14H21NO3 |
Molecular Weight |
251.32 g/mol |
IUPAC Name |
(1S,2S)-5-(hydroxymethyl)-2-(propan-2-ylamino)-1,2,3,4-tetrahydronaphthalene-1,6-diol |
InChI |
InChI=1S/C14H21NO3/c1-8(2)15-12-5-3-9-10(14(12)18)4-6-13(17)11(9)7-16/h4,6,8,12,14-18H,3,5,7H2,1-2H3/t12-,14-/m0/s1 |
InChI Key |
BRGJIYTULBITAY-JSGCOSHPSA-N |
Isomeric SMILES |
CC(C)N[C@H]1CCC2=C([C@@H]1O)C=CC(=C2CO)O |
SMILES |
CC(C)NC1CCC2=C(C1O)C=CC(=C2CO)O |
Canonical SMILES |
CC(C)NC1CCC2=C(C1O)C=CC(=C2CO)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AA 497; AA497; AA-497 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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